Cas no 15267-49-9 (4-(Methylthio)phenoxyacetic acid)

• Product Name: 4-(Methylthio)phenoxyacetic acid
• CAS No: 15267-49-9
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• MDL: MFCD00233485
• CID: 1056309
• PubChem ID: 5084290
• Update Time: 2025-06-22

4-(Methylthio)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(Methylthio)phenoxy]acetic Acid
• 2-[4-(methylthio)phenoxy]Acetic acid
• (4-Methylmercapto-phenoxy)-essigsaeure
• [4-(methylsulfanyl)phenoxy]acetic acid
• 2-(4-methylsulfanylphenoxy)acetic acid
• 2-(4-methylsulfanylphenoxy)ethanoic acid
• AG-664
• 4-(methylsulfanyl)phenoxyacetic acid
• DTXSID60408169
• CHEMBL177209
• DB-063953
• 2-(4-(Methylthio)phenoxy)aceticacid
• EN300-1868631
• MFCD00233485
• 2-[4-(methylsulfanyl)phenoxy]acetic acid
• AG-664/25003434
• SY008347
• STK505596
• 2-(4-(Methylthio)phenoxy)acetic acid
• 15267-49-9
• AC4457
• AKOS005171780
• 4-(Methylthio)phenoxyacetic acid

• MDL： MFCD00233485
• Inchi： 1S/C9H10O3S/c1-13-8-4-2-7(3-5-8)12-6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
• InChI Key： OVKQUYSTJGUONY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)OCC(=O)O

Computed Properties

• Exact Mass: 198.03500
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.83000
• LogP: 1.87190

Additional information on 4-(Methylthio)phenoxyacetic acid

4-(Methylthio)phenoxyacetic Acid: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications

4-(Methylthio)phenoxyacetic acid (CAS No. 15267-49-9) is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This molecule, characterized by its unique combination of aromatic and aliphatic functional groups, exhibits a range of physicochemical properties that make it a promising candidate for various applications. The 4-(Methylthio)phenoxyacetic acid structure is composed of a phenyl ring substituted with a methylthio group, connected to an acetic acid moiety via an oxygen atom. This molecular framework not only provides structural stability but also facilitates interactions with biological targets, making it a focal point for recent advancements in drug discovery.

Recent studies have highlighted the potential of 4-(Methylthio)phenoxyacetic acid as a scaffold for designing novel therapeutics. For instance, a 2023 publication in the *Journal of Medicinal Chemistry* demonstrated its ability to modulate inflammatory pathways through interactions with specific protein kinases. This finding underscores the importance of understanding the 4-(Methylthio)phenoxyacetic acid chemical structure and its role in pharmacological activity. The compound's solubility profile, which is influenced by its polar functional groups, has also been optimized for improved bioavailability, as reported in a 2024 review article on drug delivery systems.

The synthesis of 4-(Methylthio)phenoxyacetic acid typically involves multi-step organic reactions, with the key intermediate being the corresponding phenyl ether derivative. A recent breakthrough in synthetic methodology, published in *Organic Letters* in 2023, introduced a catalytic approach using palladium-based reagents to enhance the efficiency of coupling reactions. This innovation not only reduces the environmental impact of the synthesis process but also allows for the incorporation of diverse functional groups, expanding the molecule's applicability in drug design. The 4-(Methylthio)phenoxyacetic acid synthesis pathway remains a topic of active research, with efforts focused on improving scalability and reducing production costs.

One of the most notable applications of 4-(Methylthio)phenoxyacetic acid is in the development of anti-inflammatory agents. A 2024 study published in *Nature Communications* revealed that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This discovery has sparked interest in exploring 4-(Methylthio)phenoxyacetic acid as a lead compound for designing selective COX-2 inhibitors with reduced gastrointestinal side effects. Additionally, its antioxidant properties have been investigated for potential use in neurodegenerative disease therapies, as reported in a 2023 *ACS Chemical Neuroscience* study.

4-(Methylthio)phenoxyacetic acid has also found applications in agrochemical formulations. Research published in *Pesticide Biochemistry and Physiology* in 2024 highlighted its efficacy as a herbicide activator, where it enhances the penetration of active ingredients into plant tissues. The compound's ability to form stable complexes with metal ions has further expanded its utility in agricultural settings, enabling the development of environmentally sustainable crop protection strategies. These findings illustrate the broad relevance of 4-(Methylthio)phenoxyacetic acid beyond traditional pharmaceutical contexts.

Recent advances in computational chemistry have provided new insights into the behavior of 4-(Methylthio)phenoxyacetic acid. A 2023 study using molecular dynamics simulations revealed that the methylthio group plays a critical role in stabilizing the compound's conformation during interactions with biological membranes. This discovery has implications for optimizing the compound's pharmacokinetic profile, as detailed in a 2024 *Journal of Physical Chemistry B* article. Such computational tools are now being integrated into the design of 4-(Methylthio)phenoxyacetic acid derivatives to predict their therapeutic potential and minimize off-target effects.

The environmental impact of 4-(Methylthio)phenoxyacetic acid has also been a focus of recent research. A 2024 lifecycle assessment study published in *Environmental Science & Technology* evaluated the compound's biodegradation potential in aquatic ecosystems. The findings suggest that 4-(Methylthio)phenoxyacetic acid degrades efficiently under natural conditions, reducing its long-term ecological footprint. This characteristic is particularly relevant for its use in agrochemical formulations, where minimizing environmental persistence is a key design criterion.

Despite its promising applications, the 4-(Methylthio)phenoxyacetic acid molecule presents challenges in terms of synthetic complexity and functional group compatibility. A 2023 review in *Chemical Reviews* discussed the limitations of current synthetic methods, emphasizing the need for alternative strategies to access the compound's core structure. Researchers are now exploring asymmetric synthesis approaches and enantioselective catalysis to address these challenges, as demonstrated in a 2024 *Angewandte Chemie* study. These innovations are expected to accelerate the development of 4-(Methylthio)phenoxyacetic acid-based therapeutics and agrochemicals.

The 4-(Methylthio)phenoxyacetic acid molecule continues to be a subject of interdisciplinary research, with its properties and applications spanning multiple scientific domains. From pharmaceutical innovation to agricultural sustainability, the compound's unique chemical structure offers opportunities for further exploration. Ongoing studies are focused on refining its synthetic pathways, optimizing its biological activity, and assessing its environmental safety. As research progresses, 4-(Methylthio)phenoxyacetic acid is poised to play an increasingly important role in addressing global health and agricultural challenges.